7-Methoxyneochamaeiasmine A

• Molecular Formula: C31H24O10
• Molecular Weight: 556.5 g/mol
• InChI: InChI=1S/C31H24O10/c1-39-19-12-21(36)25-23(13-19)41-31(15-4-8-17(33)9-5-15)27(29(25)38)26-28(37)24-20(35)10-18(34)11-22(24)40-30(26)14-2-6-16(32)7-3-14/h2-13,26-27,30-36H,1H3/t26-,27-,30-,31-/m1/s1
• InChIKey: FXONQUVLAQIZDG-GERHYJQASA-N

7-Methoxyneochamaeiasmine A: A Naturally Occurring Biflavanone with Distinct Phytochemical Properties

7-Methoxyneochamaeiasmine A is a biflavanone compound first isolated from the roots of Stellera chamaejasme L. (Thymelaeaceae) [1]. It belongs to the biflavonoid class, specifically a C-3/C-3″-linked biflavanone, and is characterized by a methoxy substitution at the 7-position [1]. The compound is a naturally occurring secondary metabolite found in root zone soils of S. chamaejasme, a plant known for its potent allelopathic and phytotoxic activities [2]. Its distinct stereochemistry and substitution pattern differentiate it from other biflavanones isolated from the same source.

Distinct 7-methoxy substitution supports unambiguous identification

Opposing auxin modulation (increase vs. congener decrease) supports auxin signaling probe use

Detected in root zone soil, relevant for allelopathy and environmental studies

• [1] Feng, B.-M., Pei, Y.-H., & Hua, H.-M. (2002). Chemical constituents of Stellera chamaejasme L. Journal of Asian Natural Products Research, 4(4), 259-263. View Source
• [2] Yan, Z., Guo, H., Yang, J., Liu, Q., Jin, H., Xu, R., Cui, H., & Qin, B. (2014). Phytotoxic flavonoids from roots of Stellera chamaejasme L. (Thymelaeaceae). Phytochemistry, 106, 61-68. View Source

Why Generic Biflavanone Substitution Fails: 7-Methoxyneochamaeiasmine A's Divergent Auxin Modulation Profile

Biflavanones isolated from Stellera chamaejasme L. exhibit a spectrum of phytotoxic activities, but they are not functionally interchangeable. While most congeners, such as neochamaejasmin B and mesoneochamaejasmin A, demonstrate strong phytotoxic effects via auxin depletion, 7-Methoxyneochamaeiasmine A displays a markedly different and even opposing mode of action: it increases endogenous auxin levels at root tips [1]. This divergence in molecular mechanism means that substituting 7-Methoxyneochamaeiasmine A with another in-class compound would yield conflicting experimental outcomes in allelopathy or plant hormone signaling studies. Procurement decisions must therefore be guided by specific, quantifiable activity data rather than broad class membership.

7-Methoxyneochamaeiasmine A

Generic Biflavanone Congeners

Increases endogenous auxin at root tips

Reduce auxin levels; directionally opposite modulation may yield conflicting results

Lacks strong phytotoxic activity

Potent phytotoxic effects reported; activity profile mismatch limits negative control use

Detected in root zone soil

Several congeners not detected in soil; environmental occurrence may differ

• [1] Yan, Z., Guo, H., Yang, J., Liu, Q., Jin, H., Xu, R., Cui, H., & Qin, B. (2014). Phytotoxic flavonoids from roots of Stellera chamaejasme L. (Thymelaeaceae). Phytochemistry, 106, 61-68. View Source

Quantitative Differentiation of 7-Methoxyneochamaeiasmine A: Key Comparative Assay Data

Opposing Auxin Modulation Compared to Phytotoxic Biflavanone Congeners

In a direct head-to-head comparison using the Arabidopsis thaliana DR5::GUS transgenic line, 7-Methoxyneochamaeiasmine A (compound 4) increased endogenous auxin levels at root tips, whereas neochamaejasmin B (1), mesoneochamaejasmin A (2), genkwanol A (6), daphnodorin B (7), and dihydrodaphnodorin B (8) all significantly reduced auxin levels [1].

Auxin modulation

Head-to-head

Increased auxin at root tips vs. congeners that reduced auxin (DR5::GUS assay)

Supports unique tool use in auxin signaling studies

Directional specificity; class-level interpretation may vary

Evidence Dimension	Endogenous auxin level modulation at root tips
Target Compound Data	Increased auxin levels (qualitative observation)
Comparator Or Baseline	Neochamaejasmin B (1), mesoneochamaejasmin A (2), genkwanol A (6), daphnodorin B (7), dihydrodaphnodorin B (8): Reduced auxin levels
Quantified Difference	Opposing directional effect (increase vs. decrease)
Conditions	Arabidopsis thaliana DR5::GUS transgenic line, root tip assay

Why This Matters

This opposing mode of action is critical for studies of auxin signaling, making 7-Methoxyneochamaeiasmine A a unique tool compound distinct from its phytotoxic analogs.

• [1] Yan, Z., Guo, H., Yang, J., Liu, Q., Jin, H., Xu, R., Cui, H., & Qin, B. (2014). Phytotoxic flavonoids from roots of Stellera chamaejasme L. (Thymelaeaceae). Phytochemistry, 106, 61-68. View Source

Lack of Strong Phytotoxic Activity Against Arabidopsis Seedlings Contrasts with Potent Congeners

In a bioassay-guided fractionation study, 7-Methoxyneochamaeiasmine A (4) did not exhibit strong phytotoxic activity against Arabidopsis thaliana seedlings, unlike the majority of its co-isolated flavonoids. In contrast, neochamaejasmin B (1) showed an IC50 of 6.9 μg/mL, mesoneochamaejasmin A (2) an IC50 of 12.1 μg/mL, daphnodorin B (7) an IC50 of 7.1 μg/mL, and dihydrodaphnodorin B (8) an IC50 of 27.3 μg/mL [1].

Phytotoxicity activity

Head-to-head

No strong inhibition; comparator IC50 range 6.9–27.3 µg/mL (Arabidopsis seedling assay)

Supports negative control design in phytotoxicity studies

Low potency determined; SAR interpretation required

Evidence Dimension	Phytotoxic activity (IC50)
Target Compound Data	No strong activity (IC50 not determined due to low potency)
Comparator Or Baseline	Neochamaejasmin B: 6.9 μg/mL; Mesoneochamaejasmin A: 12.1 μg/mL; Daphnodorin B: 7.1 μg/mL; Dihydrodaphnodorin B: 27.3 μg/mL
Quantified Difference	Target compound lacks the potent growth inhibition seen in comparators
Conditions	Arabidopsis thaliana seedling growth assay

Why This Matters

This selective inactivity is valuable for negative control experiments and for dissecting structure-activity relationships (SAR) in biflavanone phytotoxicity.

• [1] Yan, Z., Guo, H., Yang, J., Liu, Q., Jin, H., Xu, R., Cui, H., & Qin, B. (2014). Phytotoxic flavonoids from roots of Stellera chamaejasme L. (Thymelaeaceae). Phytochemistry, 106, 61-68. View Source

Altered Sensitivity in Auxin Transport Mutants Compared to Other Flavonoids

The phytotoxic effects of S. chamaejasme flavonoids were evaluated in auxin transport mutants pin2 and aux1-7. For all tested flavonoids (compounds 1-8), including 7-Methoxyneochamaeiasmine A (4), the inhibition rate was lower in these mutants compared to wild-type Col-0 [1]. This class-level observation suggests that while 7-Methoxyneochamaeiasmine A shares a dependence on functional auxin transport for its full effect profile, its primary differentiation lies in the direction of auxin modulation (increase vs. decrease) rather than transport dependence.

Mutant sensitivity

Class-level

Lower inhibition in pin2 and aux1-7 mutants vs. wild-type, common to all tested flavonoids

Context-dependent; primary differentiator remains auxin direction

Not individually quantified; class-level trend observed

Evidence Dimension	Inhibition rate in auxin transport mutants vs. wild-type
Target Compound Data	Lower inhibition in pin2 and aux1-7 mutants compared to Col-0 wild-type
Comparator Or Baseline	Neochamaejasmin B (1), mesoneochamaejasmin A (2), chamaejasmenin C (3), genkwanol A (6), daphnodorin B (7), dihydrodaphnodorin B (8): Also lower inhibition in mutants
Quantified Difference	Not quantified for individual compounds; class-level trend observed
Conditions	Arabidopsis thaliana pin2 and aux1-7 mutant lines vs. Col-0 wild-type

Why This Matters

This supports the use of 7-Methoxyneochamaeiasmine A in mechanistic studies of auxin transport, while reinforcing that its unique auxin-elevating property is the primary differentiator.

• [1] Yan, Z., Guo, H., Yang, J., Liu, Q., Jin, H., Xu, R., Cui, H., & Qin, B. (2014). Phytotoxic flavonoids from roots of Stellera chamaejasme L. (Thymelaeaceae). Phytochemistry, 106, 61-68. View Source

Presence in Root Zone Soils Differentiates from Other S. chamaejasme Flavonoids

Among the eight flavonoids isolated from S. chamaejasme roots, only compounds 1 (neochamaejasmin B), 2 (mesoneochamaejasmin A), 4 (7-Methoxyneochamaeiasmine A), and 8 (dihydrodaphnodorin B) were detected in root zone soil samples [1]. This environmental presence distinguishes 7-Methoxyneochamaeiasmine A from other flavonoids (e.g., chamaejasmenin C, genkwanol A, daphnodorin B) that were not found in soil, suggesting a potential role in below-ground allelopathic interactions despite its lack of strong phytotoxicity in vitro.

Soil occurrence

Head-to-head

Detected in root zone soil; comparators chamaejasmenin C, genkwanol A, daphnodorin B not detected

Relevant for soil-mediated allelopathy research

Environmental mobility context; field relevance may vary

Evidence Dimension	Detection in root zone soil samples
Target Compound Data	Detected in soil
Comparator Or Baseline	Chamaejasmenin C (3), genkwanol A (6), daphnodorin B (7): Not detected in soil
Quantified Difference	Presence vs. absence
Conditions	HPLC quantification of root zone soil samples from S. chamaejasme populations

Why This Matters

For ecological or agricultural allelopathy studies, compounds with demonstrated soil mobility are more relevant models than those restricted to plant tissues.

• [1] Yan, Z., Guo, H., Yang, J., Liu, Q., Jin, H., Xu, R., Cui, H., & Qin, B. (2014). Phytotoxic flavonoids from roots of Stellera chamaejasme L. (Thymelaeaceae). Phytochemistry, 106, 61-68. View Source

Structural Distinction: 7-Methoxy Substitution on Biflavanone Core

7-Methoxyneochamaeiasmine A features a methoxy group at the 7-position of one flavanone unit, distinguishing it from other C-3/C-3″-biflavanones such as neochamaejasmin B (1) and isochamaejasmin [1][2]. This substitution is a key structural determinant of its divergent biological profile and provides a spectroscopic handle for unambiguous identification via 1H NMR and 13C NMR [2].

Structural identity

Specification review

7-methoxy substitution distinguishes from neochamaejasmin B and isochamaejasmin (NMR confirmed)

Supports unambiguous analytical identification

Spectroscopic handle for QC and SAR studies

Evidence Dimension	Chemical structure: substitution pattern
Target Compound Data	7-methoxy substitution on biflavanone core
Comparator Or Baseline	Neochamaejasmin B, isochamaejasmin: no 7-methoxy group
Quantified Difference	Presence of methoxy group (OCH3) vs. hydroxyl
Conditions	Structural analysis by ESI-MS, 1H NMR, 13C NMR, 2D NMR

Why This Matters

This structural feature is critical for accurate compound identification, quality control, and for understanding structure-activity relationships in biflavanone research.

• [1] Feng, B.-M., Pei, Y.-H., & Hua, H.-M. (2002). Chemical constituents of Stellera chamaejasme L. Journal of Asian Natural Products Research, 4(4), 259-263. View Source
• [2] Niwa, M., Chen, X.-F., Liu, G.-Q., Tatematsu, H., & Hirata, Y. (1984). Structure of isochamaejasmin from Stellera chamaejasme L. Chemistry Letters, 13(9), 1587-1590. View Source

Defined Research Applications for 7-Methoxyneochamaeiasmine A Based on Quantified Differentiation

Negative Control in Biflavanone Phytotoxicity Assays

As established in Section 3, 7-Methoxyneochamaeiasmine A lacks the strong phytotoxic activity seen in congeners like neochamaejasmin B (IC50 6.9 μg/mL) [1]. This makes it an ideal negative control for experiments investigating the phytotoxic mechanisms of other S. chamaejasme flavonoids, allowing researchers to distinguish specific, potent effects from background or class-level responses.

Tool Compound for Auxin Signaling Studies

7-Methoxyneochamaeiasmine A uniquely increases endogenous auxin levels at root tips, in direct contrast to other S. chamaejasme flavonoids which reduce auxin [1]. This specific activity profile qualifies the compound as a valuable chemical probe for dissecting auxin signaling pathways, particularly in contexts where auxin elevation is a desired experimental perturbation.

Reference Standard for Analytical Method Development

The distinct 7-methoxy substitution pattern of 7-Methoxyneochamaeiasmine A, confirmed by comprehensive NMR spectral analyses [2], provides a clear spectroscopic signature. This enables its use as a reference standard for the identification and quantification of this specific biflavanone in complex plant extracts or environmental samples via HPLC, LC-MS, or NMR.

Allelopathy Studies Requiring Soil-Mobile Flavonoids

Unlike several other S. chamaejasme flavonoids that are not detected in soil, 7-Methoxyneochamaeiasmine A is present in root zone soils [1]. This makes it a relevant compound for investigating the role of soil-borne flavonoids in allelopathic interactions, including studies on root exudate composition and effects on neighboring plant species.

Application

Selection Property

Validation Focus

Negative control in phytotoxicity assays

Phytotoxic activity profile

Confirm lack of growth inhibition vs. potent comparators

Auxin signaling probe

Auxin modulation direction

Validate auxin increase at root tips in target model

Analytical reference standard

7-methoxy substitution pattern

Confirm identity via NMR or HPLC against reference data

Soil-mediated allelopathy studies

Soil occurrence profile

Verify compound presence in root exudates or soil samples

• [1] Yan, Z., Guo, H., Yang, J., Liu, Q., Jin, H., Xu, R., Cui, H., & Qin, B. (2014). Phytotoxic flavonoids from roots of Stellera chamaejasme L. (Thymelaeaceae). Phytochemistry, 106, 61-68. View Source
• [2] Feng, B.-M., Pei, Y.-H., & Hua, H.-M. (2002). Chemical constituents of Stellera chamaejasme L. Journal of Asian Natural Products Research, 4(4), 259-263. View Source